N-(2-(furan-2-yl)-2-morpholinoethyl)furan-2-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-morpholin-4-ylethyl]furan-2-carboxamide
• InChI: InChI=1S/C15H18N2O4/c18-15(14-4-2-8-21-14)16-11-12(13-3-1-7-20-13)17-5-9-19-10-6-17/h1-4,7-8,12H,5-6,9-11H2,(H,16,18)
• InChI Key: SCPSDJYMVZVGEJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC(=O)C2=CC=CO2)C3=CC=CO3
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol

Description

N-(2-(furan-2-yl)-2-morpholinoethyl)furan-2-carboxamide, also known as NM-2C or Furamidine, is a chemical compound that has shown potential in various scientific research applications. It belongs to the class of heterocyclic compounds and has a furan ring structure. NM-2C has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Chemical Synthesis and Characterization

The compound and its derivatives are primarily involved in chemical synthesis and characterization. It's been synthesized through various methods and characterized by different techniques. For instance, a derivative, 4-(3,4-dimethoxyphenyl)-3,6-dimethyl-2-phenyl-3,4-dihydroquinolin-1(2H)-yl)methanone, was synthesized via Povarov cycloaddition reaction/N-furoylation processes and characterized comprehensively, hinting at its potent therapeutic applications due to anticancer, antibacterial, antifungal, anti-inflammatory, and immunological modulator properties (Bonilla-Castañeda et al., 2022).

Corrosion Inhibition

A study focused on a mannich base derivative of this compound, namely N-(4-(Morpholinomethyl Carbamoyl Phenyl) Furan-2-Carboxamide (MFC), showcased its effectiveness as a corrosion inhibitor for brass in HCl medium. The study elaborated on the compound's synthesis, characterization, and analyzed its inhibition efficiency, thermodynamic properties, and surface interaction dynamics, stressing its potential in industrial applications (Zulfareen et al., 2016).

Biological Activities and Therapeutic Potential

Several studies have highlighted the biological activities and potential therapeutic applications of derivatives of N-(2-(furan-2-yl)-2-morpholinoethyl)furan-2-carboxamide:

• A study synthesized 4-oxoquinazolin-3(4H)-yl)furan-2-carboxamide derivatives and tested them as tyrosinase inhibitors, demonstrating significant inhibitory potency. These findings are crucial in the context of medicinal chemistry and pharmacology, especially concerning conditions like hyperpigmentation (Dige et al., 2019).
• Another study synthesized furan-carboxamide derivatives and found them to be potent inhibitors of the influenza A H5N1 virus, marking an important discovery in antiviral drug development (Yongshi et al., 2017).
• N-(4-bromophenyl)furan-2-carboxamide and its analogues were studied for their antibacterial activities against drug-resistant bacteria, showcasing significant efficacy and potential as antibacterial agents (Siddiqa et al., 2022).